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Compound of Interest

Compound Name: 5-(Methoxymethyl)-2-furaldehyde

Cat. No.: B158554 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 5-(Methoxymethyl)-2-furaldehyde. Adherence to

these procedures is critical for ensuring personnel safety and regulatory compliance.

Physicochemical and Hazard Data
A summary of key quantitative data and hazard classifications for 5-(Methoxymethyl)-2-
furaldehyde is provided below.
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Property Value Reference

CAS Number 1917-64-2 [1][2]

Molecular Formula C₇H₈O₃ [2]

Molecular Weight 140.14 g/mol [1]

Appearance Light yellow to yellow liquid [2]

Boiling Point 68-70 °C (at 2 Torr) [2]

Density 1.146 g/cm³ (at 17.9 °C) [2]

Flash Point 85 °C [1]

Storage Temperature 2°C - 8°C [1][2]

GHS Hazard Codes
H302, H315, H317, H319,

H411
[1][2]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely managing 5-(Methoxymethyl)-2-
furaldehyde throughout its lifecycle in the laboratory, from receipt to disposal.

Pre-Handling Preparations
Fume Hood Verification: Ensure the chemical fume hood is certified and functioning correctly

before starting any work.

PPE Inspection: Inspect all Personal Protective Equipment (PPE) for integrity. Do not use

damaged gloves, eyewear, or lab coats.

Work Area Setup: Cover the work surface within the fume hood with disposable absorbent

liners to contain any potential spills.

Assemble Materials: Gather all necessary equipment (e.g., glassware, spatulas, stir bars,

solvents) and place them inside the fume hood before handling the chemical.

Required Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.biosynth.com/p/FM149914/1917-64-2-5-methoxymethyl-2-furancarboxaldehyd
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8286994.htm?N=Slovakia
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8286994.htm?N=Slovakia
https://www.biosynth.com/p/FM149914/1917-64-2-5-methoxymethyl-2-furancarboxaldehyd
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8286994.htm?N=Slovakia
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8286994.htm?N=Slovakia
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8286994.htm?N=Slovakia
https://www.biosynth.com/p/FM149914/1917-64-2-5-methoxymethyl-2-furancarboxaldehyd
https://www.biosynth.com/p/FM149914/1917-64-2-5-methoxymethyl-2-furancarboxaldehyd
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8286994.htm?N=Slovakia
https://www.biosynth.com/p/FM149914/1917-64-2-5-methoxymethyl-2-furancarboxaldehyd
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8286994.htm?N=Slovakia
https://www.benchchem.com/product/b158554?utm_src=pdf-body
https://www.benchchem.com/product/b158554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, dermal

contact, or eye contact.

PPE Category Specific Requirements

Eye/Face Protection

Wear chemical safety goggles conforming to

NIOSH or EN166 standards.[3] A face shield

should be worn over goggles for procedures

with a high splash risk.[4]

Hand Protection

Handle with chemical-resistant gloves (e.g.,

Nitrile, Neoprene).[5][6] Gloves must be

inspected prior to use and removed properly to

avoid skin contact.[3]

Body Protection
A fully buttoned, long-sleeved lab coat is

required.[7]

Respiratory Protection

All handling must be conducted within a certified

chemical fume hood to minimize inhalation risk.

[7] If there is a risk of aerosol generation and

work cannot be done in a hood, a NIOSH-

approved respirator with appropriate cartridges

must be used.[8]

Handling and Experimental Procedures
Location: All weighing and solution preparation must occur inside a designated and

operational chemical fume hood.[7]

Dispensing: Use dedicated, clearly labeled spatulas and equipment. Handle the container

with care to avoid generating aerosols.

General Practices: Avoid contact with skin and eyes.[3] Do not eat, drink, or smoke in the

work area.[9] Wash hands thoroughly after handling the chemical.[9] Keep the container

tightly closed when not in use.[10]

Storage
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Conditions: Store in a refrigerator at 2°C - 8°C.[1][2]

Atmosphere: Store under an inert gas atmosphere (e.g., nitrogen or argon).[2]

Container: Keep the container tightly sealed in a dry, well-ventilated area.[10]

Incompatibilities: Keep away from strong oxidizing agents, strong bases, and strong reducing

agents.[11]

Spill and Emergency Procedures
Spill Response:

Evacuate non-essential personnel from the immediate area.

Wearing full PPE, absorb the spill with an inert material such as vermiculite, sand, or

earth.[10]

Collect the absorbed material using spark-proof tools and place it into a suitable, labeled

container for hazardous waste disposal.[10]

Ventilate the affected area.[9]

Clean the spill area thoroughly.

First Aid:

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[9] Remove

contact lenses if present and easy to do so. If eye irritation persists, seek immediate

medical attention.[9]

Skin Contact: Remove contaminated clothing immediately and wash the affected skin with

plenty of soap and water.[9] If skin irritation or a rash occurs, get medical advice.[9]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[11]
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Ingestion: If swallowed, call a poison control center or doctor immediately for treatment

advice.[8]

Waste Disposal
Collection: Collect all waste containing 5-(Methoxymethyl)-2-furaldehyde in a dedicated,

clearly labeled, and tightly sealed container.[12] The container must be compatible with the

chemical.

Labeling: The waste container must be labeled with the chemical name and all appropriate

hazard symbols (e.g., "Harmful," "Irritant," "Dangerous for the environment").

Disposal Route: Dispose of the chemical waste through an approved hazardous waste

disposal plant.[12] Do not pour down the drain or mix with general waste.[12] Contact your

institution's Environmental Health and Safety (EHS) department for specific procedures.

Safe Handling Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 5-
(Methoxymethyl)-2-furaldehyde, from initial preparation to final disposal.
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1. Preparation Phase

2. Handling Phase (Inside Fume Hood)

3. Cleanup & Disposal Phase
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Caption: Workflow for the safe laboratory handling of 5-(Methoxymethyl)-2-furaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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